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M8-B: A Comparative Guide to a Potent TRPM8
Antagonist
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of M8-B, a potent and selective antagonist of

the Transient Receptor Potential Melastatin 8 (TRPM8) channel, with other TRPM8 modulators.

Experimental data consistently demonstrates that M8-B acts as a pure antagonist, exhibiting

no agonist activity even at high concentrations.

Executive Summary
M8-B is a highly effective inhibitor of the TRPM8 ion channel, a key player in cold sensation

and a therapeutic target for conditions such as neuropathic pain and migraine. Extensive in

vitro studies have shown that M8-B blocks the activation of TRPM8 by cold temperatures and

chemical agonists like icilin and menthol with high potency. Notably, even at concentrations up

to 100 µM, M8-B maintains its antagonist profile without any evidence of channel activation.[1]

Furthermore, M8-B displays excellent selectivity for TRPM8 over other related TRP channels.

[2]

Quantitative Comparison of TRPM8 Modulators
The following tables summarize the potency of M8-B in comparison to other known TRPM8

modulators.
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Table 1: Potency of TRPM8 Antagonist M8-B

Stimulus Species IC50 (nM)

Cold Human 3 ± 1.1

Cold Rat 2 ± 1.2

Cold Mouse 2 ± 1.2

Icilin Human 11 ± 1.2

Icilin Rat 11 ± 1.1

Icilin Mouse 6 ± 1.1

Menthol Human 1 ± 1.4

Menthol Rat 2 ± 1.3

Menthol Mouse 2 ± 1.2

(Data sourced from multiple

studies)[2][3]

Table 2: Comparative Potency of TRPM8 Agonists

Compound Species EC50

Icilin Human 0.36 µM - 1.4 µM

Menthol Human 101 ± 13 µM

Menthol Mouse 62.64 ± 1.2 µM

(Data sourced from multiple

studies)[4][5][6][7]

Table 3: Selectivity Profile of M8-B
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TRP Channel Activity (at >20 µM)

Other TRP Channels No effect

(Data sourced from Axon Medchem)[2]

Signaling Pathways and Experimental Workflows
To understand the mechanism of action of M8-B, it is crucial to visualize the TRPM8 signaling

pathway and the experimental setups used to characterize its antagonist activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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